N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide

• IUPAC Name: N'-cycloheptyl-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)oxamide
• InChI: InChI=1S/C18H30N2O4/c21-16(17(22)20-14-8-4-1-2-5-9-14)19-12-15-13-23-18(24-15)10-6-3-7-11-18/h14-15H,1-13H2,(H,19,21)(H,20,22)
• InChI Key: XMLNEMCTIJCLFM-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C(=O)NCC2COC3(O2)CCCCC3
• Molecular Formula: C18H30N2O4
• Molecular Weight: 338.4 g/mol

Description

N-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide (NCED) is a synthetic compound that has been studied for its potential applications in scientific research. NCED has been found to have a variety of biochemical and physiological effects and is being explored for its potential uses in laboratory experiments.

Mechanism of Action

Target of Action

The primary targets of N’-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide are currently unknown. This compound is a derivative of 1,4-dioxaspiro[4.5]decan-2-ylmethanamine

Mode of Action

The mode of action of N’-cycloheptyl-N-({1,4-dioxaspiro[4It’s known that the parent compound, 1,4-dioxaspiro[45]decan-2-ylmethanamine, can be converted into a series of 5-alkoxytryptamine derivatives including serotonin, melatonin, and bufotenin . This suggests that N’-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide may interact with its targets in a similar manner.

Biochemical Pathways

The biochemical pathways affected by N’-cycloheptyl-N-({1,4-dioxaspiro[4Given its structural similarity to 1,4-dioxaspiro[45]decan-2-ylmethanamine, it may influence the synthesis of 5-alkoxytryptamine derivatives . These derivatives are involved in various physiological processes, including sleep regulation (melatonin) and neurotransmission (serotonin).

Result of Action

The molecular and cellular effects of N’-cycloheptyl-N-({1,4-dioxaspiro[4Given its potential to be converted into 5-alkoxytryptamine derivatives , it may have effects on neurotransmission and other physiological processes.

Advantages and Limitations for Lab Experiments

N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide has a number of advantages for laboratory experiments. The compound is relatively easy to synthesize and is relatively stable in solution. Additionally, N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide has been found to be relatively non-toxic and has a low risk of adverse side effects. However, N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide has a number of limitations for laboratory experiments. The compound is relatively expensive to synthesize and has a relatively short shelf life. Additionally, N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide has a relatively low solubility in aqueous solutions and is not very soluble in organic solvents.

Future Directions

There are a number of potential future directions for the study of N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide. These include further investigation into the compound’s potential to act as an agonist of the CB1 receptor and its potential to modulate the activity of the endocannabinoid system. Additionally, further research could be conducted into the compound’s potential to act as an anti-inflammatory and analgesic agent, as well as an insecticide and an anti-cancer agent. Additionally, further research could be conducted into the compound’s potential to be used as a drug delivery system for other compounds and its potential to be used as a diagnostic tool. Finally, further research could be conducted into the compound’s potential to be used as a tool for studying the structure and function of proteins and other biomolecules.

Synthesis Methods

N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide can be synthesized through a two-step reaction process involving the condensation of cycloheptanone with 1,4-dioxaspiro[4.5]decane-2-methanol and the subsequent N-alkylation of the resulting N-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide. The first step involves the condensation of cycloheptanone with 1,4-dioxaspiro[4.5]decane-2-methanol in the presence of a base, such as sodium hydroxide, and a catalyst, such as p-toluenesulfonic acid. The second step involves the N-alkylation of the resulting N-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide with an alkyl halide, such as methyl iodide or ethyl iodide, in the presence of a base, such as sodium hydroxide.

Scientific Research Applications

N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide has been studied for its potential applications in scientific research. The compound has been investigated for its ability to act as an agonist of the cannabinoid receptor type 1 (CB1) and to modulate the activity of the endocannabinoid system. N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide has also been studied for its potential to act as an anti-inflammatory and analgesic agent. Additionally, N'-cycloheptyl-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide has been explored for its potential to be used as an insecticide and as an anti-cancer agent.